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Introduction

Trimethylphosphine (PMes) is a versatile and highly effective ligand in organometallic
catalysis. Its small cone angle (118°) and strong electron-donating properties make it a
valuable tool for a variety of catalytic transformations.[1][2] PMes's compact size allows for the
formation of coordinatively unsaturated metal centers, which can lead to enhanced catalytic
activity. This document provides detailed application notes and experimental protocols for the
use of trimethylphosphine in key organometallic cross-coupling reactions, including Suzuki-
Miyaura, Heck, and Buchwald-Hartwig amination reactions. Additionally, a protocol for the
synthesis of a common palladium-trimethylphosphine precatalyst is provided.

Properties of Trimethylphosphine
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Property Value Reference
Formula P(CHs)s [1]
Molar Mass 76.08 g/mol [1]
Appearance Colorless liquid [1]
Boiling Point 38-39°C [1]
Tolman Cone Angle 118° [2]
pKa 8.65 [1]

Safety Note: Trimethylphosphine is a toxic and pyrophoric liquid with a strong, unpleasant
odor.[1] It should be handled in a well-ventilated fume hood under an inert atmosphere.[3][4]
Always wear appropriate personal protective equipment (PPE), including flame-retardant
gloves and safety goggles.[4]

Applications in Organometallic Catalysis
Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura reaction is a powerful method for the formation of carbon-carbon bonds.
Palladium catalysts bearing trimethylphosphine ligands have been shown to be effective in
these couplings, particularly for challenging substrates. While extensive quantitative data for
trimethylphosphine in this reaction is not as widespread as for bulkier phosphines,
computational studies highlight its potential.

Catalytic Cycle of Suzuki-Miyaura Coupling:
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Reaction Setup

Suspend PdClIz in Methanol

Add Trimethylphosphine
(2.2 equiv.) dropwise at 0°C

:

Stir at room temperature
overnight

Workup aid Isolation

Filter the yellow precipitate

'

Wash with cold methanol
and diethyl ether

y

Dry under vacuum

Obtain PdCIz(PMes)z as a

yellow solid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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